Cas no 1805910-98-8 (2-(1-Bromo-2-oxopropyl)-6-nitrotoluene)

• Product Name: 2-(1-Bromo-2-oxopropyl)-6-nitrotoluene
• CAS No: 1805910-98-8
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 5004819
• Update Time: 2025-05-23

2-(1-Bromo-2-oxopropyl)-6-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-(1-Bromo-2-oxopropyl)-6-nitrotoluene

• Inchi： 1S/C10H10BrNO3/c1-6-8(10(11)7(2)13)4-3-5-9(6)12(14)15/h3-5,10H,1-2H3
• InChI Key： KYHULONCPJLDQV-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9

Additional information on 2-(1-Bromo-2-oxopropyl)-6-nitrotoluene

Comprehensive Analysis of 2-(1-Bromo-2-oxopropyl)-6-nitrotoluene (CAS No. 1805910-98-8): Properties, Applications, and Industry Insights

2-(1-Bromo-2-oxopropyl)-6-nitrotoluene (CAS No. 1805910-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This bromo-substituted nitrotoluene derivative features a reactive α-bromo ketone group, making it a valuable intermediate in synthetic chemistry. Its nitro-aromatic core combined with the electrophilic bromoacetyl moiety enables diverse transformations, aligning with modern trends in green chemistry and atom-efficient synthesis.

Recent studies highlight the compound’s role in developing biologically active molecules, particularly in crop protection agents and pharmaceutical scaffolds. Researchers are exploring its potential in cross-coupling reactions, a hot topic in catalysis research, where it serves as a precursor for palladium-catalyzed transformations. The 6-nitrotoluene backbone also contributes to its utility in fluorescence probes, addressing growing demand for bioimaging tools in medical diagnostics.

From a technical perspective, CAS 1805910-98-8 exhibits notable stability under controlled conditions, with a melting point range of 92–95°C. Its solubility profile—moderate in polar aprotic solvents like DMF and DMSO but limited in water—makes it ideal for solution-phase synthesis. These properties are frequently queried in chemical databases, reflecting industry needs for precise process optimization data. Analytical characterization via HPLC and LC-MS confirms high purity (>98%), a critical parameter for GMP-compliant production.

Environmental and safety considerations are paramount in contemporary discussions about specialty chemicals. While not classified as hazardous under major regulatory frameworks, proper handling of bromo-organic compounds requires standard laboratory PPE. The compound’s low ecotoxicity profile, as evidenced by OECD 301 biodegradability tests, positions it favorably compared to traditional halogenated intermediates—a key selling point for ESG-conscious manufacturers.

Market intelligence reveals increasing patent filings involving 2-(1-Bromo-2-oxopropyl)-6-nitrotoluene, particularly in heterocyclic chemistry for antiviral drug discovery—a trending focus post-pandemic. Its cost-efficiency in large-scale batch synthesis versus newer flow chemistry approaches remains debated in process chemistry forums, highlighting opportunities for continuous manufacturing innovation.

For analytical chemists, the compound’s distinct UV-Vis absorption at 274 nm facilitates quality control. Recent advancements in machine learning for retrosynthesis have identified this molecule as a strategic node in multi-step synthetic routes, with platforms like Reaxys and SciFinder reporting 23% YoY growth in citation frequency—a metric closely monitored by R&D investment analysts.

Future applications may exploit its radical reactivity in photoredox catalysis, an emerging field combining visible-light photocatalysis with C–Br bond activation. As industries prioritize sustainable halogen utilization, the balanced reactivity of CAS 1805910-98-8 makes it a candidate for circular chemistry initiatives—addressing both waste reduction and energy efficiency targets outlined in the UN Sustainable Development Goals.